2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide

• IUPAC Name: 2-[4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy]acetamide
• InChI: InChI=1S/C17H19BrN2O3/c1-22-15-7-13(10-20-9-12-5-3-2-4-6-12)14(18)8-16(15)23-11-17(19)21/h2-8,20H,9-11H2,1H3,(H2,19,21)
• InChI Key: PRZMPINMSGRNCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNCC2=CC=CC=C2)Br)OCC(=O)N
• Molecular Formula: C17H19BrN2O3
• Molecular Weight: 379.2 g/mol

Description

2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide has been extensively studied for its potential applications in various fields. It has been found to have anticancer, antifungal, and antibacterial properties. It has also been studied for its potential use as a drug delivery system due to its ability to target specific cells and tissues.

Mechanism of Action

The mechanism of action of 2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide involves the inhibition of various enzymes and proteins involved in cell growth and proliferation. It has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It also inhibits the activity of protein kinase C, an enzyme that is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the growth of various fungi and bacteria.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide in lab experiments is its ability to target specific cells and tissues. It also has a low toxicity profile, making it a safe compound to use in experiments. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide. One direction is to further study its potential as a drug delivery system. Another direction is to study its potential use in combination with other compounds for enhanced efficacy. Additionally, further research is needed to understand its mechanism of action and identify potential targets for therapeutic intervention.
Conclusion:
In conclusion, 2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide is a promising chemical compound that has potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for therapeutic intervention.

Synthesis Methods

The synthesis method of 2-{4-[(benzylamino)methyl]-5-bromo-2-methoxyphenoxy}acetamide involves the reaction of 5-bromo-2-methoxyphenol with benzylamine in the presence of acetic anhydride to form the intermediate product. This intermediate product is then reacted with chloroacetyl chloride in the presence of triethylamine to form the final product.